Cas no 620548-89-2 ((2Z)-6-(4-methylphenyl)methoxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-(4-methylphenyl)methoxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 620548-89-2
• MF: C₂₂H₁₇NO₃
• MW: 343.375285863876
• CID: 5418447
• Update Time: 2025-06-28

(2Z)-6-(4-methylphenyl)methoxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-[(4-methylphenyl)methoxy]-2-(pyridin-3-ylmethylidene)-1-benzofuran-3-one
• (2Z)-6-(4-methylphenyl)methoxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C22H17NO3/c1-15-4-6-16(7-5-15)14-25-18-8-9-19-20(12-18)26-21(22(19)24)11-17-3-2-10-23-13-17/h2-13H,14H2,1H3
• InChI Key： CQKFGDZKTTZRAL-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC3=CC=C(C)C=C3)=CC=C2C(=O)C1=CC1=CC=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-6-(4-methylphenyl)methoxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

Introduction to Compound with CAS No. 620548-89-2 and Its Applications in Chemical Biology

The compound with the CAS number 620548-89-2 is a fascinating molecule with a complex structure that has garnered significant attention in the field of chemical biology. The systematic name of this compound is (2Z)-6-(4-methylphenyl)methoxy-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-3-one, which provides a detailed insight into its chemical composition and potential biological activities. This introduction aims to explore the structural features, synthetic pathways, and the latest research findings associated with this compound.

At the core of this compound's structure is a benzofuran core, which is a well-known scaffold in medicinal chemistry due to its prevalence in bioactive natural products and synthetic drugs. The benzofuran moiety is further functionalized with various substituents that contribute to its unique chemical and biological properties. Specifically, the presence of a (2Z)-configuration indicates a specific geometric arrangement of the double bond, which can significantly influence the molecule's reactivity and interactions with biological targets.

The substituents on the benzofuran ring include a 4-methylphenyl group and a methoxy group at the 6-position, as well as a pyridin-3-ylmethylidene group at the 2-position. These groups are strategically positioned to potentially interact with specific binding sites on biological targets, making the compound a promising candidate for further investigation in drug discovery. The 4-methylphenyl group, in particular, is known for its ability to enhance binding affinity and selectivity, while the methoxy group can modulate metabolic stability.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. One of the key steps in the synthesis is the formation of the benzofuran core, which can be achieved through various cyclization reactions. For instance, condensation reactions between appropriately substituted phenols and ketones can lead to the formation of benzofuran derivatives. The subsequent introduction of the pyridin-3-ylmethylidene group requires precise control over reaction conditions to achieve the desired (2Z)-configuration.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex molecules like this one. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing intricate molecular frameworks with high precision. These methods not only improve yield but also reduce the number of synthetic steps, making the process more cost-effective and environmentally friendly.

In terms of biological activity, preliminary studies have suggested that compounds with similar structures may exhibit potent effects on various biological pathways. The benzofuran scaffold is known to interact with enzymes and receptors involved in inflammation, pain signaling, and neurodegeneration. The specific substituents on this compound may further tailor its activity towards particular therapeutic targets. For example, the pyridin-3-ylmethylidene group has been shown to enhance binding to certain protein targets, potentially leading to novel pharmacological effects.

Current research is focused on evaluating the pharmacological properties of this compound using both in vitro and in vivo models. In vitro studies often involve testing interactions with isolated enzymes or receptor proteins to determine binding affinities and mechanisms of action. These studies can provide valuable insights into how the compound functions at a molecular level and help identify potential lead compounds for further development.

In vivo studies extend these investigations by assessing the compound's activity in living organisms. Animal models are commonly used to evaluate efficacy, toxicity, and pharmacokinetic profiles. Positive results from these studies can pave the way for clinical trials in humans, where safety and efficacy are rigorously tested under controlled conditions. The ultimate goal is to develop new therapeutic agents that can improve patient outcomes.

The development of novel drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Each stage of drug discovery relies on specialized expertise to ensure that compounds are both effective and safe for human use. The compound with CAS number 620548-89-2 represents an exciting example of how structural modifications can lead to new bioactive molecules with potential therapeutic applications.

As our understanding of biological systems continues to grow, so does our ability to design molecules that interact selectively with disease-causing targets. Computational methods play an increasingly important role in this process by allowing researchers to predict how different structures will behave before synthesizing them in the lab. These tools can help identify promising candidates early in the drug discovery pipeline, saving time and resources.

In conclusion, the compound with CAS number 620548-89-2 is a structurally complex molecule with significant potential in chemical biology and drug discovery. Its unique combination of substituents and functional groups makes it an interesting candidate for further investigation into its biological activities. With ongoing research focused on both synthesis and pharmacological evaluation, this compound represents an exciting opportunity for developing new therapeutic agents.